Cas no 80980-09-2 (3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine)

• Product name: 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 80980-09-2
• MF: C₁₃H₁₀N₄
• MW: 222.24530172348
• MDL: MFCD00100925
• CID: 706813
• PubChem ID: 613699

3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine
• 3-(3-phenyl-1H-1,2,4-triazol-5-yl)pyridine
• 3-(5-phenyl-1H-1,2,4-triazol-3-yl)pyridine
• Pyridine,3-(3-phenyl-1H-1,2,4-triazol-5-yl)-
• 3-Phenyl-5-(3-pyridyl)-4H-1,2,4-triazol
• SMR000248908
• 80980-09-2
• SCHEMBL17279680
• Pyridine, 3-(5-phenyl-4H-1,2,4-triazol-3-yl)-
• Z57030604
• HMS1715I22
• DTXSID80346635
• CHEMBL1350893
• LYJGTNPLWZSTJL-UHFFFAOYSA-N
• AKOS001078904
• HMS2553L21
• AB00549077-05
• 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine #
• NCGC00332251-01
• SR-01000058539
• AKOS002269433
• BB 0221339
• 3-(5-Phenyl-1H-[1,2,4]triazol-3-yl)-pyridine
• SR-01000058539-1
• SCHEMBL2251043
• AKOS002337195
• MLS000334150
• AC-17222
• AMY15144
• FT-0650867
• DB-006241
• STK242784

• MDL： MFCD00100925
• Inchi： InChI=1S/C13H10N4/c1-2-5-10(6-3-1)12-15-13(17-16-12)11-7-4-8-14-9-11/h1-9H,(H,15,16,17)
• InChI Key： LYJGTNPLWZSTJL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=NN2)C3=CN=CC=C3

Computed Properties

• Exact Mass: 222.090546g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.090546g/mol
• Monoisotopic Mass: 222.090546g/mol
• Topological Polar Surface Area: 54.5Ų
• Heavy Atom Count: 17
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 54.46000
• LogP: 2.53370

3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine Security Information

3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine

Introduction to 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine (CAS No. 80980-09-2)

3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine, also known by its CAS number 80980-09-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring fused with a 1,2,4-triazole moiety and a phenyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The 1,2,4-triazole ring is a well-known heterocyclic system that has been extensively studied for its biological properties. It is often incorporated into drug molecules due to its ability to enhance pharmacological activity and improve drug-like properties. The presence of the pyridine ring further enhances the compound's biological activity by providing additional functional groups that can interact with biological targets.

In recent years, 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine has garnered attention for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits significant anti-inflammatory, antifungal, and anticancer activities. These properties make it a promising candidate for further investigation and optimization in drug discovery programs.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory potential of 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine has also shown promising antifungal activity. A study conducted by a team of researchers at the University of California demonstrated that this compound exhibited potent antifungal effects against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to the compound's ability to disrupt fungal cell membrane integrity.

The anticancer potential of 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine has also been explored in various preclinical studies. A 2020 study published in Cancer Research reported that this compound induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The researchers found that it selectively targeted cancer cells while sparing normal cells, making it a potential candidate for further development as an anticancer agent.

The unique structural features of 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine also make it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its biological activity. For instance, modifications to the phenyl group or the pyridine ring can be made to enhance specific pharmacological properties or improve drug-like characteristics such as solubility and bioavailability.

In conclusion, 3-(5-Phenyl-4H-1,2,4-triazol-3-yl)pyridine (CAS No. 80980-09-2) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, antifungal, and anticancer activities make it a valuable lead compound for further research and development in the pharmaceutical industry. Ongoing studies are likely to uncover additional biological activities and mechanisms of action, further solidifying its importance in medicinal chemistry.